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Compound of Interest

Compound Name: 5-Hexenyl acetate

Cat. No.: B1332132 Get Quote

Physical Properties of 5-Hexenyl Acetate: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 5-Hexenyl
acetate, a significant compound in various research and development applications. The data

presented herein is curated for accuracy and is intended to support experimental design and

theoretical modeling.

Core Physical Properties
The boiling point and density are fundamental physical constants essential for the purification,

handling, and characterization of 5-Hexenyl acetate.

Quantitative Data Summary
The following table summarizes the reported values for the boiling point and density of 5-
Hexenyl acetate.
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Physical Property Value Conditions Source

Boiling Point 173-174 °C (lit.) [1]

181.00 to 182.00 °C
@ 760.00 mm Hg

(est.)
[2]

Density 0.883 g/mL at 25 °C (lit.) [1]

Experimental Protocols
The determination of boiling point and density for acetate esters like 5-Hexenyl acetate
involves precise and standardized methodologies. The following are generalized protocols

based on established laboratory techniques.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Common methods for its determination include:

Distillation Method: A simple or fractional distillation apparatus is assembled. The compound

is heated, and the temperature at which the liquid actively boils and the vapor temperature

remains constant is recorded as the boiling point. This method is also suitable for

purification.[3][4]

Thiele Tube Method: A small amount of the sample is placed in a fusion tube, which is then

attached to a thermometer. A capillary tube, sealed at one end, is placed inverted into the

sample. The apparatus is heated in a Thiele tube containing mineral oil. The boiling point is

the temperature at which a rapid and continuous stream of bubbles emerges from the

capillary tube, and upon cooling, the liquid is drawn back into the capillary tube.[3]

Reflux Method: The sample is heated in a flask connected to a vertical condenser. The

temperature of the vapor below the condenser, where the liquid is actively boiling and

condensing, stabilizes at the boiling point.[3]

Density Determination
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Density is the mass per unit volume of a substance. For liquids like 5-Hexenyl acetate, it is

typically determined using one of the following methods:

Pycnometer Method: A pycnometer, a flask with a specific and accurately known volume, is

weighed empty, then filled with the sample liquid and weighed again. The density is

calculated by dividing the mass of the liquid by the volume of the pycnometer. The

temperature of the sample must be precisely controlled.

Vibrating Tube Densitometer: This instrument measures the oscillation frequency of a U-

shaped tube filled with the sample. The frequency of oscillation is directly related to the

density of the liquid in the tube. This method is highly accurate and requires only a small

sample volume.[5]

Workflow Visualization
The following diagram illustrates a generalized workflow for the determination of the physical

properties of a liquid organic compound such as 5-Hexenyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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